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Compound of Interest

Compound Name: N-Isopropylacrylamide-d7

Cat. No.: B12387714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of deuterated N-
isopropylacrylamide (d-NIPAM), a critical monomer for various applications in materials science
and drug development. The incorporation of deuterium into the N-isopropylacrylamide structure
allows for advanced characterization techniques, such as neutron scattering and NMR
spectroscopy, providing deeper insights into polymer dynamics and interactions. This document
outlines the primary synthetic route, a detailed experimental protocol, and key characterization
data.

Introduction

N-isopropylacrylamide (NIPAM) is a temperature-responsive monomer that, when polymerized,
forms poly(N-isopropylacrylamide) (PNIPAM), a smart polymer with a lower critical solution
temperature (LCST) in aqueous solutions. Deuterated versions of NIPAM, such as those with a
deuterated isopropyl group (d7-NIPAM) or a deuterated vinyl group (d3-NIPAM), are invaluable
tools for researchers. The significant difference in the neutron scattering length between
hydrogen and deuterium makes isotopic labeling essential for techniques like small-angle
neutron scattering (SANS), which is used to study the structure and conformation of polymer
chains in solution and hydrogels.[1][2]

While deuterated NIPAM monomers are commercially available from suppliers such as
Polymer Source and ResolveMass Laboratories Inc., in-house synthesis can be a cost-effective
alternative and allows for custom labeling patterns. The most common method for synthesizing
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N-(isopropyl-d7)acrylamide involves the reaction of deuterated isopropylamine with acryloyl
chloride.[2]

Synthetic Pathway

The synthesis of N-(isopropyl-d7)acrylamide is typically achieved through a nucleophilic acyl
substitution reaction. Deuterated isopropylamine (isopropylamine-d7) is reacted with acryloyl
chloride in the presence of a base to neutralize the hydrochloric acid byproduct.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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